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Compound of Interest

Compound Name: 9,10-Phenanthrenedione

Cat. No.: B147406 Get Quote

An In-depth Technical Guide to 9,10-
Phenanthrenedione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,10-Phenanthrenedione, a

versatile quinone with significant applications in organic synthesis and biological research. This

document details its chemical and physical properties, experimental protocols for its synthesis,

and insights into its biological activity, with a focus on its role in generating reactive oxygen

species and its application in photoredox catalysis.

Core Identification and Molecular Structure
CAS Number: 84-11-7[1][2][3]

Molecular Formula: C₁₄H₈O₂[1][2][3]

Molecular Weight: 208.21 g/mol [4]

IUPAC Name: phenanthrene-9,10-dione[4]

Synonyms: Phenanthrenequinone, Phenanthraquinone[1][5]
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Molecular Structure: 9,10-Phenanthrenedione is an ortho-quinone derivative of phenanthrene.

The molecule consists of a phenanthrene backbone with two ketone functional groups at the 9

and 10 positions. This arrangement results in a planar, aromatic system with a characteristic

orange-red color.

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of

9,10-Phenanthrenedione.

Table 1: Physical and Chemical Properties
Property Value Reference

Physical Description Orange-red crystalline solid

Melting Point 206-209 °C [5]

Boiling Point ~360 °C (sublimes) [5]

Solubility in Water 0.4 mg/mL

Density 1.405 g/cm³ at 22 °C

LogP (Octanol/Water) 2.52

Vapor Pressure 2 x 10⁻⁸ mmHg

Table 2: Spectroscopic Data
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Technique Data Highlights Reference

Mass Spectrometry (MS)
Available electron ionization

mass spectra.
[1][6]

Infrared (IR) Spectroscopy

Gas-phase and condensed-

phase IR spectra are available

for structural analysis.

[6][7]

UV/Visible Spectroscopy

Absorption bands in the visible

region (e.g., 412 and 505 nm

in acetonitrile) are

characteristic.

[8]

Nuclear Magnetic Resonance

(NMR)

¹H and ¹³C NMR spectra are

available for detailed structural

elucidation.

[4][9]

Experimental Protocols
Synthesis of 9,10-Phenanthrenedione via Oxidation of
Phenanthrene
A common and established method for the synthesis of 9,10-Phenanthrenedione is the

oxidation of phenanthrene using a strong oxidizing agent such as chromic acid.[5][10]

Materials:

Phenanthrene

Chromic acid (CrO₃)

Concentrated sulfuric acid

Water

Sodium bisulfite solution (40%)

Saturated sodium carbonate solution
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Procedure:[10]

In a 3-liter, three-necked flask equipped with a mechanical stirrer, reflux condenser, and a

dropping funnel, add 100 g of phenanthrene, 210 g of chromic acid, and 1 liter of water.

With stirring, add 450 ml of concentrated sulfuric acid from the dropping funnel at a rate that

maintains gentle boiling.

After the addition of sulfuric acid is complete, carefully add a mixture of 210 g of chromic acid

in 500 ml of water.

Reflux the resulting mixture for 20 minutes.

Cool the reaction mixture to room temperature, then pour it into an equal volume of water

and chill to 10°C in an ice bath.

Collect the crude precipitate by suction filtration and wash thoroughly with cold water until

the green color of chromium salts is no longer visible in the washings.

To remove diphenic acid, triturate the precipitate with three 300-ml portions of boiling water

and filter.

Triturate the solid with several 300-ml portions of hot 40% sodium bisulfite solution and filter.

The insoluble material contains impurities like anthraquinone.

Combine the sodium bisulfite filtrates and cool to 5°C in an ice bath to precipitate the bisulfite

addition product.

Collect the precipitate by suction filtration and disperse it in 300 ml of water.

Add 500 ml of a saturated sodium carbonate solution with good stirring to liberate the 9,10-
Phenanthrenedione.

Collect the deep orange product by suction filtration, wash well with cold water, and dry. The

expected yield is 60-65 g (55-60%) with a melting point of 205–208°C.

Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://orgsyn.org/demo.aspx?prep=CV4P0757
https://www.benchchem.com/product/b147406?utm_src=pdf-body
https://www.benchchem.com/product/b147406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9,10-Phenanthrenedione is a biologically active molecule known for its cytotoxicity, which is

primarily attributed to its ability to generate reactive oxygen species (ROS) through redox

cycling.[11][12]

Mechanism of Reactive Oxygen Species (ROS)
Generation
The redox cycling of 9,10-Phenanthrenedione is a key process in its biological effects. It can

accept an electron to form a semiquinone radical. This unstable radical can then transfer the

electron to molecular oxygen, regenerating the parent quinone and producing a superoxide

anion radical. This process can lead to the formation of other ROS, such as hydrogen peroxide

and hydroxyl radicals, which can induce oxidative stress and cellular damage.[11][13][14]
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Caption: Redox cycling of 9,10-Phenanthrenedione leading to the generation of reactive

oxygen species (ROS).

Toxicity Data
The ecotoxicity of 9,10-Phenanthrenedione has been evaluated in various organisms. The

following table provides toxicity data for the freshwater crustacean Daphnia magna.

Table 3: Ecotoxicity Data for Daphnia magna
Endpoint Value (µM) Exposure Time Reference

EC50 (Immobilization) 1.72 48 hours [15][16]

Applications in Drug Development and Organic
Synthesis
Beyond its toxicological profile, 9,10-Phenanthrenedione has emerged as a valuable tool in

synthetic organic chemistry, particularly as a visible-light photoredox catalyst.

Visible-Light Photoredox Catalysis
9,10-Phenanthrenedione can be excited by visible light to a higher energy state, enabling it to

act as a photocatalyst in various organic transformations.[8][17][18][19] One notable application

is in the functionalization of N-heterocycles through a Friedel-Crafts type reaction.[8][17] In this

process, the excited 9,10-Phenanthrenedione facilitates a single-electron transfer (SET) from

a substrate, initiating a radical cascade that leads to the formation of a new carbon-carbon

bond.
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Caption: Proposed mechanism for the 9,10-Phenanthrenedione-catalyzed photoredox

functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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